(Tert-butyl-dimethyl-silanyloxy)-cyclopropyl-acetic acid methyl ester

• Molecular Formula: C12H24O3Si
• Molecular Weight: 244.40 g/mol
• IUPAC Name: methyl 2-[tert-butyl(dimethyl)silyl]oxy-2-cyclopropylacetate
• InChI: InChI=1S/C12H24O3Si/c1-12(2,3)16(5,6)15-10(9-7-8-9)11(13)14-4/h9-10H,7-8H2,1-6H3
• InChI Key: AQTZGYBAICHNAX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OC(C1CC1)C(=O)OC

Description

(Tert-butyl-dimethyl-silanyloxy)-cyclopropyl-acetic acid methyl ester is a useful research compound. Its molecular formula is C12H24O3Si and its molecular weight is 244.40 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of cyclopropyl-hydroxy-acetic acid methyl ester (1.00 g, 7.68 mmol) in DCM (9 mL) was added tert-butyldimethylsilyl chloride (1.27 g, 8.45 mmol) and imidazole (628 mg, 9.22 mmol). The reaction mixture was stirred at RT for 65 hours before being quenched with water (10 mL) and 1M HCl (5 mL). The mixture was extracted with ethyl acetate (3×15 mL) and the combined organic phases were washed with 1M HCl (10 mL), brine (10 mL), dried (Na2SO4) then concentrated in vacuo. This gave (tert-Butyl-dimethyl-silanyloxy)-cyclopropyl-acetic acid methyl ester as an amber oil (1.66 g, 88%). 1H NMR (400 MHz, CDCl3): δ 3.81 (1H, d, J=6.33 Hz), 3.74 (3H, s), 1.23-1.13 (1H, m), 0.89 (9H, s), 0.52-0.0.38 (4H, m), 0.06 (3H, s), 0.04 (3H, s).